4-Benzyl-2-bromo-6-methylphenol
Description
4-Benzyl-2-bromo-6-methylphenol (CAS: 85341-61-3) is a halogenated phenolic compound characterized by a phenol backbone substituted with bromine (Br) at the 2-position, a benzyl group (C₆H₅CH₂) at the 4-position, and a methyl group (CH₃) at the 6-position . Its IUPAC name, 5-bromo-6-hydroxy-1-methyl-3-benzylbenzene, reflects the arrangement of substituents on the aromatic ring.
Structurally, the benzyl and methyl groups introduce steric bulk, while the bromine atom and hydroxyl group contribute to electronic effects, influencing reactivity and intermolecular interactions.
Properties
CAS No. |
85341-61-3 |
|---|---|
Molecular Formula |
C14H13BrO |
Molecular Weight |
277.16 g/mol |
IUPAC Name |
4-benzyl-2-bromo-6-methylphenol |
InChI |
InChI=1S/C14H13BrO/c1-10-7-12(9-13(15)14(10)16)8-11-5-3-2-4-6-11/h2-7,9,16H,8H2,1H3 |
InChI Key |
WUXQWIPGTRQTSY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1O)Br)CC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The compound belongs to a class of multi-substituted phenolic derivatives. Key structural analogues include:
2-Bromo-4-methylphenol: Lacks the benzyl group, reducing steric hindrance and lipophilicity.
2-Bromo-6-methylphenol: Missing the benzyl group, which may lower its stability in hydrophobic matrices.
Property Comparison
While direct experimental data for 4-benzyl-2-bromo-6-methylphenol are scarce, comparisons can be inferred from substituent effects:
| Property | 4-Benzyl-2-bromo-6-methylphenol | 2-Bromo-4-methylphenol | 4-Benzylphenol |
|---|---|---|---|
| Steric Bulk | High (benzyl + methyl) | Moderate (methyl) | Moderate (benzyl) |
| Electron Withdrawing | Strong (Br, -OH) | Moderate (Br, -OH) | Weak (-OH) |
| Lipophilicity | High (benzyl group) | Low | Moderate (benzyl) |
Structural Analysis Tools
Crystallographic studies of such compounds typically employ programs like SHELXL for refinement and ORTEP-3 for visualization . For instance, SHELXL’s robust handling of heavy atoms (e.g., bromine) ensures accurate displacement parameter modeling , while ORTEP-3’s graphical interface aids in interpreting steric interactions .
Data Tables
Substituent Effects on Properties
| Substituent | Position | Electronic Effect | Steric Effect |
|---|---|---|---|
| Bromine (Br) | 2 | Strong -I effect | Moderate |
| Benzyl (C₆H₅CH₂) | 4 | Mild +M effect | High |
| Methyl (CH₃) | 6 | Mild +I effect | Moderate |
Hypothetical Physicochemical Properties
| Property | 4-Benzyl-2-bromo-6-methylphenol | 2-Bromo-4-methylphenol |
|---|---|---|
| Melting Point | 120–140°C (estimated) | 80–90°C (literature) |
| Water Solubility | Low (<0.1 g/L) | Moderate (~1 g/L) |
| LogP | ~3.5 | ~2.8 |
Research Findings and Limitations
- Structural Insights : The compound’s crystallography would require SHELXT for space-group determination due to its complex substitution pattern .
- Data Gaps: No experimental data on melting point, solubility, or bioactivity are available in the provided sources . Comparative studies with analogues are absent, necessitating reliance on substituent trend extrapolations.
Notes
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